Cas no 14573-94-5 (2-[2-(piperidin-1-yl)ethoxy]benzaldehyde)

• Product Name: 2-[2-(piperidin-1-yl)ethoxy]benzaldehyde
• CAS No: 14573-94-5
• MF: C₁₆H₂₁NO₆
• MW: 323.34104514122
• CID: 1036861
• PubChem ID: 2949969
• Update Time: 2025-06-27

2-[2-(piperidin-1-yl)ethoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Piperidin-1-yl)ethoxy)benzaldehyde oxalate
• 2-(2-Piperidin-1-yl-ethoxy)-benzaldehyde
• oxalic acid,2-(2-piperidin-1-ylethoxy)benzaldehyde
• 2-[2-(1-PIPERIDINYL)ETHOXY]BENZALDEHYDE OXALATE
• 2-[2-(1-piperidinyl)ethoxy]benzaldehyde oxalate(SALTDATA: HCl)
• AC1MHCUN
• AK108504
• Ambcb7725495
• CTK4C4676
• MolPort-002-264-319
• 2-(2-piperidinoethoxy)benzaldehyde
• 2-[2-(1-piperidyl)ethoxy]benzaldehyde
• benzaldehyde, 2-[2-(1-piperidinyl)ethoxy]-
• 2-[2-(1-piperidinyl)ethoxy]benzaldehyde oxalate 1HCl
• 2-[2-(piperidin-1-yl)ethoxy]benzaldehyde
• oxalic acid;2-(2-piperidin-1-ylethoxy)benzaldehyde
• 2-(2-piperidin-1-ylethoxy)benzaldehyde
• SR-01000271636-1
• 14573-94-5
• SR-01000271636
• DTXSID10387955

• MDL： MFCD07440333
• Inchi： 1S/C14H19NO2.C2H2O4/c16-12-13-6-2-3-7-14(13)17-11-10-15-8-4-1-5-9-15;3-1(4)2(5)6/h2-3,6-7,12H,1,4-5,8-11H2;(H,3,4)(H,5,6)
• InChI Key： KUEOGZMECOVNKG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)CCN1CCCCC1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 323.13700
• Monoisotopic Mass: 323.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.14000
• LogP: 1.45730

Additional information on 2-[2-(piperidin-1-yl)ethoxy]benzaldehyde

Comprehensive Overview of 2-[2-(Piperidin-1-yl)ethoxy]benzaldehyde (CAS No. 14573-94-5): Properties, Applications, and Innovations

2-[2-(Piperidin-1-yl)ethoxy]benzaldehyde (CAS No. 14573-94-5) is a specialized organic compound with a unique molecular structure combining a benzaldehyde core and a piperidine-containing side chain. This compound has garnered significant attention in pharmaceutical and chemical research due to its versatile reactivity and potential as a building block for drug synthesis. Its IUPAC name reflects the presence of a piperidin-1-yl group linked via an ethoxy bridge to the benzaldehyde moiety, making it a valuable intermediate in medicinal chemistry.

Recent advancements in heterocyclic chemistry have highlighted the importance of 2-[2-(Piperidin-1-yl)ethoxy]benzaldehyde in designing bioactive molecules. Researchers are particularly interested in its role as a precursor for CNS-targeting drugs, given the piperidine moiety's prevalence in neurologically active compounds. The compound's aldehyde functional group offers a reactive site for condensation or nucleophilic addition reactions, enabling diverse derivatization strategies. This aligns with the growing demand for multifunctional intermediates in drug discovery pipelines.

From a synthetic chemistry perspective, CAS No. 14573-94-5 demonstrates excellent stability under standard laboratory conditions, with a melting point range of 85-88°C and solubility in common organic solvents like ethanol, DMSO, and dichloromethane. These properties make it practical for high-throughput screening applications. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for structure-activity relationship studies in pharmaceutical development.

The compound's structure-activity relationship has been explored in recent patent literature, particularly regarding GPCR modulation. Its molecular weight of 233.3 g/mol and logP value of ~2.1 suggest favorable blood-brain barrier permeability, explaining its utility in neuropharmacology research. These characteristics address current industry needs for CNS drug candidates with improved pharmacokinetic profiles.

In material science applications, 2-[2-(Piperidin-1-yl)ethoxy]benzaldehyde serves as a ligand precursor for metal-organic frameworks (MOFs) due to its chelating potential. The piperidine nitrogen and aldehyde oxygen can coordinate with transition metals, creating opportunities for catalytic systems design. This dual functionality responds to the increasing search for multidentate ligands in green chemistry applications.

Quality control protocols for CAS No. 14573-94-5 typically involve GC-MS analysis to verify identity and assess impurity profiles. Storage recommendations suggest keeping the compound at 2-8°C under inert atmosphere to maintain stability. These handling procedures reflect GMP-compliant standards for pharmaceutical intermediates, addressing concerns about compound degradation during storage.

Emerging research explores the compound's potential in asymmetric synthesis, where its chiral environment could induce enantioselectivity. Computational studies using molecular docking software predict favorable interactions with various enzyme active sites, supporting its use in rational drug design. These applications align with current trends toward computer-aided molecular modeling in drug development.

From a commercial perspective, 2-[2-(Piperidin-1-yl)ethoxy]benzaldehyde is available through specialty chemical suppliers with varying packaging options from milligram to kilogram quantities. Pricing reflects its high-purity grade and custom synthesis requirements. The compound's supply chain considerations include cold shipping protocols to ensure stability during transport, addressing logistical questions frequently raised by procurement specialists.

Environmental and safety assessments indicate that CAS No. 14573-94-5 requires standard laboratory precautions including ventilation and PPE. While not classified as hazardous under current regulations, proper waste disposal methods should be followed according to institutional guidelines. These handling considerations respond to increasing industry focus on EHS compliance in chemical research.

Future research directions for this compound may explore its structure-optimization for specific therapeutic targets, particularly in neurodegenerative disease research. The growing body of scientific literature referencing this chemical entity suggests expanding applications in both small molecule therapeutics and functional materials, positioning it as a compound of continuing interest across multiple scientific disciplines.